Cas no 150099-57-3 (2-(2,4-dihydroxyphenoxy)acetic acid)

• Product Name: 2-(2,4-dihydroxyphenoxy)acetic acid
• CAS No: 150099-57-3
• MF: C₈H₈O₅
• MW: 184.146122932434
• CID: 1322913
• PubChem ID: 19365624
• Update Time: 2025-05-23

2-(2,4-dihydroxyphenoxy)acetic acid Chemical and Physical Properties

Names and Identifiers

• Acetic acid, (2,4-dihydroxyphenoxy)-
• 2-(2,4-dihydroxyphenoxy)acetic acid
• EN300-1764817
• 2,4-dihydroxy phenoxy acetic acid
• 150099-57-3
• SCHEMBL8207221

• Inchi： 1S/C8H8O5/c9-5-1-2-7(6(10)3-5)13-4-8(11)12/h1-3,9-10H,4H2,(H,11,12)
• InChI Key： BNMTZMOQBMUUHJ-UHFFFAOYSA-N
• SMILES： O(CC(=O)O)C1C=CC(=CC=1O)O

Computed Properties

• Exact Mass: 184.03714
• Monoisotopic Mass: 184.03717335g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 87Ų

Experimental Properties

• PSA: 86.99

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenoxyacetic acid derivatives

Additional information on 2-(2,4-dihydroxyphenoxy)acetic acid

Recent Advances in the Study of 2-(2,4-Dihydroxyphenoxy)acetic Acid (CAS: 150099-57-3) in Chemical Biology and Pharmaceutical Research

The compound 2-(2,4-dihydroxyphenoxy)acetic acid (CAS: 150099-57-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research briefing aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activities, and potential applications in drug development.

Recent studies have highlighted the role of 2-(2,4-dihydroxyphenoxy)acetic acid as a key intermediate in the synthesis of bioactive molecules. Its phenolic and carboxylic acid functionalities make it a versatile building block for the development of novel pharmaceuticals. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in enhancing the solubility and bioavailability of poorly water-soluble drugs, thereby improving their therapeutic profiles.

In addition to its role as a synthetic intermediate, 2-(2,4-dihydroxyphenoxy)acetic acid has shown promising biological activities. Research conducted at the University of Cambridge revealed its antioxidant properties, which could be leveraged in the treatment of oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases. The compound's ability to scavenge free radicals was found to be comparable to that of established antioxidants like ascorbic acid.

Another area of interest is the compound's potential as an anti-inflammatory agent. A 2022 study in Bioorganic & Medicinal Chemistry Letters reported that derivatives of 2-(2,4-dihydroxyphenoxy)acetic acid exhibited significant inhibition of pro-inflammatory cytokines in vitro. These findings suggest its potential utility in the development of new anti-inflammatory drugs, particularly for chronic inflammatory conditions such as rheumatoid arthritis.

Despite these promising results, challenges remain in the clinical translation of 2-(2,4-dihydroxyphenoxy)acetic acid. Issues such as metabolic stability, toxicity profiles, and scalable synthesis need to be addressed. Ongoing research is focused on optimizing the compound's pharmacokinetic properties through structural modifications and formulation strategies. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of this compound into viable therapeutic agents.

In conclusion, 2-(2,4-dihydroxyphenoxy)acetic acid (CAS: 150099-57-3) represents a promising candidate in chemical biology and pharmaceutical research. Its multifaceted biological activities and synthetic versatility position it as a valuable tool for drug discovery and development. Future studies should focus on addressing the current limitations and exploring its full therapeutic potential in preclinical and clinical settings.